2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile

• IUPAC Name: 2-(1-hydroxybutan-2-ylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C10H13N3O/c1-2-9(7-14)13-10-8(6-11)4-3-5-12-10/h3-5,9,14H,2,7H2,1H3,(H,12,13)
• InChI Key: RKNBLZLXVCYNMX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC1=C(C=CC=N1)C#N
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol

Description

2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile is a chemical compound that belongs to the pyridine family. It is a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism. This compound has been extensively studied for its potential use in the treatment of type 2 diabetes mellitus.

Mechanism of Action

The mechanism of action of 2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile involves the inhibition of 2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile, an enzyme that is involved in the degradation of incretin hormones. Incretin hormones play a crucial role in the regulation of glucose metabolism by stimulating insulin secretion and reducing glucagon secretion. By inhibiting 2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile, 2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile increases the levels of incretin hormones, leading to improved glucose metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile include improved glucose tolerance and insulin sensitivity, as well as a reduction in blood glucose levels. It has also been shown to have a low risk of hypoglycemia, which is a common side effect of many diabetes medications.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile in lab experiments include its potent inhibition of 2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile and its low risk of hypoglycemia. However, its synthesis is a multistep process, which may limit its use in large-scale experiments.

Future Directions

For research on 2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile include its potential use in combination therapy with other diabetes medications. Additionally, further studies are needed to determine its long-term safety and efficacy in human subjects. Finally, research is needed to explore its potential use in the treatment of other metabolic disorders.

Synthesis Methods

The synthesis of 2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile can be achieved through a multistep process. The first step involves the reaction of 2-pyridinecarboxaldehyde with 2-aminobutanol to form the corresponding Schiff base. This Schiff base is then reacted with cyanogen bromide to obtain the desired compound.

Scientific Research Applications

2-(1-Hydroxybutan-2-ylamino)pyridine-3-carbonitrile has been extensively studied for its potential use in the treatment of type 2 diabetes mellitus. It has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, it has been found to have a low risk of hypoglycemia, which is a common side effect of many diabetes medications.